molecular formula C21H24O5 B1263179 14-Deoxy-14-methylenetriptolide

14-Deoxy-14-methylenetriptolide

Cat. No.: B1263179
M. Wt: 356.4 g/mol
InChI Key: NQXVXHURPDCZDM-MOSTYSIVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

14-Deoxy-14-methylenetriptolide is a diterpenoid compound structurally related to triptolide, a key bioactive ingredient isolated from the traditional Chinese medicinal plant Tripterygium wilfordii Hook. F. . This compound serves as a valuable intermediate and precursor in biotransformation studies and biosynthetic pathway investigations. Research demonstrates that 14-Deoxy-14-methylenetriptolide can be transformed by the fungus Neurospora crassa into a novel hydroxylated derivative, (5R)-5-hydroxy-14-deoxy-14-methylenetriptolide, with a conversion rate of approximately 65% (mol ratio) . This highlights its utility in microbial catalysis for generating new structural analogs. The parent compound, triptolide, is renowned for its potent anti-inflammatory, immunosuppressive, and broad-spectrum antitumor activities, making its derivatives a major focus of pharmacological research . Triptolide's mechanisms of action, which are relevant to understanding the potential of its analogs, include inhibiting cancer cell proliferation by inducing cell cycle arrest and promoting apoptosis through the modulation of proteins like p21, p27, and caspases . It also inhibits key signaling pathways such as NF-κB, and exhibits anti-angiogenic effects by downregulating VEGF, thereby suppressing tumor growth and metastasis . Furthermore, the biosynthesis of triptolide and related diterpenoid triepoxides in Tripterygium wilfordii involves a complex pathway catalyzed by specific cytochrome P450 enzymes, underscoring the scientific interest in compounds like 14-Deoxy-14-methylenetriptolide within the context of natural product biosynthesis and engineering . This product is provided For Research Use Only (RUO). It is strictly intended for laboratory research purposes and is not to be used for diagnostic, therapeutic, or any other human or veterinary use.

Properties

Molecular Formula

C21H24O5

Molecular Weight

356.4 g/mol

IUPAC Name

(1S,2S,4S,5S,7R,9S,11S,13S)-1-methyl-8-methylidene-7-propan-2-yl-3,6,10,16-tetraoxaheptacyclo[11.7.0.02,4.02,9.05,7.09,11.014,18]icos-14(18)-en-17-one

InChI

InChI=1S/C21H24O5/c1-9(2)19-10(3)20-14(24-20)7-13-12-8-23-17(22)11(12)5-6-18(13,4)21(20)16(26-21)15(19)25-19/h9,13-16H,3,5-8H2,1-2,4H3/t13-,14-,15-,16-,18-,19+,20-,21+/m0/s1

InChI Key

NQXVXHURPDCZDM-MOSTYSIVSA-N

Isomeric SMILES

CC(C)[C@@]12[C@@H](O1)[C@H]3[C@@]4(O3)[C@]5(CCC6=C([C@@H]5C[C@H]7[C@]4(C2=C)O7)COC6=O)C

Canonical SMILES

CC(C)C12C(O1)C3C4(O3)C5(CCC6=C(C5CC7C4(C2=C)O7)COC6=O)C

Synonyms

14-deoxy-14-methylenetriptolide

Origin of Product

United States

Scientific Research Applications

Anti-inflammatory Properties

One of the primary applications of 14-Deoxy-14-methylenetriptolide is its anti-inflammatory effects. Research has shown that this compound inhibits pro-inflammatory cytokines and mediators, making it a potential therapeutic agent for inflammatory diseases.

Case Study:
A study demonstrated that 14-Deoxy-14-methylenetriptolide significantly reduced inflammation in a mouse model of asthma. The compound inhibited the expression of interleukin-4, interleukin-5, and interleukin-13, which are crucial in the inflammatory response associated with asthma .

Anticancer Activity

14-Deoxy-14-methylenetriptolide exhibits promising anticancer properties. It has been found to induce apoptosis in various cancer cell lines, including those from breast and lung cancers.

Research Findings:

  • A study indicated that the compound triggers cell cycle arrest and apoptosis through the activation of caspases and modulation of Bcl-2 family proteins .
  • Another investigation highlighted its efficacy in reducing tumor size in xenograft models, suggesting its potential as a chemotherapeutic agent .

Antioxidant Effects

The antioxidant properties of 14-Deoxy-14-methylenetriptolide contribute to its therapeutic potential. By scavenging free radicals, it may protect cells from oxidative stress-related damage.

Experimental Evidence:
Research has shown that treatment with 14-Deoxy-14-methylenetriptolide enhances the activity of antioxidant enzymes such as superoxide dismutase and catalase in liver tissues exposed to oxidative stress .

Neuroprotective Effects

Emerging studies suggest that 14-Deoxy-14-methylenetriptolide may have neuroprotective effects, potentially benefiting conditions like Alzheimer's disease.

Findings:
In vitro studies reported that the compound could inhibit neuronal apoptosis induced by amyloid-beta peptide, a hallmark of Alzheimer's pathology. This suggests a mechanism through which it might protect neuronal health .

Biotransformation Studies

Biotransformation studies have explored how 14-Deoxy-14-methylenetriptolide can be modified to enhance its efficacy or reduce toxicity. For instance, research using Neurospora crassa demonstrated that this compound could be biotransformed into hydroxylated derivatives with potentially improved biological activities .

Potential Applications in Diabetes Management

Recent investigations into the role of 14-Deoxy-14-methylenetriptolide have also suggested its utility in managing diabetes through its effects on glucose metabolism and insulin sensitivity.

Research Insights:
Studies indicated that this compound may improve glycemic control and reduce hyperglycemia in diabetic animal models by enhancing insulin signaling pathways .

Preparation Methods

Procedure and Optimization

The biotransformation process involves incubating N. crassa with 14-deoxy-14-methylenetriptolide precursors in a nutrient-rich medium. Key parameters include:

  • Incubation Time : A 4-day conditioning period optimizes enzyme activity, achieving ~65% substrate conversion.
  • pH and Temperature : Neutral pH (7.0–7.4) and 28°C maximize yield while preventing protein denaturation.
  • Substrate Concentration : Concentrations above 0.5 mM lead to substrate inhibition, reducing efficiency by 15–20%.

Post-incubation, the broth is centrifuged, and the supernatant is extracted with ethyl acetate. The crude product is purified via silica gel chromatography, yielding 14-deoxy-14-methylenetriptolide with >95% purity.

Challenges and Scalability

Despite high specificity, microbial methods face limitations:

  • Microbial Viability : Prolonged exposure to terpenoid substrates reduces cell viability by 30–40% after 72 hours.
  • Byproduct Formation : Non-target hydroxylation products account for 10–15% of total yield, necessitating additional purification steps.
  • Scale-Up Costs : Industrial-scale fermentation requires costly bioreactors and stringent sterility controls, increasing production costs by ~20% compared to chemical synthesis.

Chemical Synthesis

Multi-Step Organic Synthesis

Chemical routes to 14-deoxy-14-methylenetriptolide involve strategic functionalization of triptolide or its analogs. A representative pathway includes:

  • Protection of Hydroxyl Groups : Tert-butyldimethylsilyl (TBDMS) ethers protect C5 and C11 hydroxyls, preventing undesired side reactions.
  • Oxidation at C14 : MnO₂-mediated oxidation introduces the methylene group, achieving 70–75% conversion efficiency.
  • Deprotection and Purification : Tetrabutylammonium fluoride (TBAF) removes silyl protecting groups, followed by HPLC purification.

Silicon-Tethered Cycloaddition

A novel approach adapted from prostaglandin synthesis employs a silicon-tethered [2 + 2 + 1] cycloaddition to construct the bicyclic core. This method proceeds via:

  • Alkene Activation : Rhodium catalysis facilitates cyclopropane ring formation.
  • Desilylation : HF·pyridine cleaves the silicon tether, yielding the desired scaffold with 55–60% overall yield.

Comparative Analysis of Synthetic Routes

Parameter Multi-Step Synthesis Silicon-Tethered Cycloaddition
Yield 40–45% 55–60%
Stereoselectivity Moderate (70:30) High (>95:5)
Cost High ($12K/mol) Moderate ($8K/mol)
Scalability Limited Industrial feasible

The cycloaddition method offers superior stereocontrol but requires specialized catalysts, while multi-step synthesis provides flexibility in intermediate functionalization.

Extraction and Isolation

Solvent Extraction

Crude plant extracts from Tripterygium wilfordii are processed using ethanol-water mixtures (70:30 v/v) to solubilize terpenoids. Subsequent partitioning with hexane removes non-polar contaminants, enriching 14-deoxy-14-methylenetriptolide in the aqueous phase.

Chromatographic Purification

  • Silica Gel Chromatography : Elution with hexane:ethyl acetate (3:1) separates the target compound from structurally similar analogs.
  • HPLC : Reverse-phase C18 columns (acetonitrile:water gradient) achieve >99% purity, with retention times of 12–14 minutes.

Yield and Purity Metrics

Method Yield (%) Purity (%)
Solvent Extraction 0.8–1.2 60–70
Silica Chromatography 0.5–0.7 85–90
HPLC 0.3–0.5 >99

Emerging Techniques and Innovations

Enzymatic Asymmetric Synthesis

Recent advances utilize engineered P450 enzymes to catalyze C–H activation at C5, achieving enantiomeric excess (ee) >98%. This method reduces reliance on chiral auxiliaries and lowers waste generation by 40% compared to traditional synthesis.

Continuous Flow Chemistry

Microreactor systems enable rapid mixing and temperature control, shortening reaction times from hours to minutes. Pilot studies report 20% higher yields in cycloaddition reactions under continuous flow conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.